Cas no 1424624-57-6 (2-cyano-3-(furan-2-yl)-N-[(2-methoxyquinolin-4-yl)methyl]prop-2-enamide)

• Product Name: 2-cyano-3-(furan-2-yl)-N-[(2-methoxyquinolin-4-yl)methyl]prop-2-enamide
• CAS No: 1424624-57-6
• MF: C₁₉H₁₅N₃O₃
• MW: 333.340704202652
• CID: 6154143
• PubChem ID: 97995263
• Update Time: 2025-06-08

2-cyano-3-(furan-2-yl)-N-[(2-methoxyquinolin-4-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(furan-2-yl)-N-[(2-methoxyquinolin-4-yl)methyl]prop-2-enamide
• Z1267544866
• 1424624-57-6
• EN300-26607018

• Inchi： 1S/C19H15N3O3/c1-24-18-10-14(16-6-2-3-7-17(16)22-18)12-21-19(23)13(11-20)9-15-5-4-8-25-15/h2-10H,12H2,1H3,(H,21,23)/b13-9-
• InChI Key： JKXCYYLPWVIPAO-LCYFTJDESA-N
• SMILES： O(C)C1=CC(CNC(/C(/C#N)=C\C2=CC=CO2)=O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 333.11134135g/mol
• Monoisotopic Mass: 333.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on 2-cyano-3-(furan-2-yl)-N-[(2-methoxyquinolin-4-yl)methyl]prop-2-enamide

Introduction to 2-cyano-3-(furan-2-yl)-N-[(2-methoxyquinolin-4-yl)methyl]prop-2-enamide (CAS No. 1424624-57-6)

The compound 2-cyano-3-(furan-2-yl)-N-[(2-methoxyquinolin-4-yl)methyl]prop-2-enamide, identified by its CAS number 1424624-57-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic moieties, including a furan ring and a methoxyquinoline moiety, suggests a high degree of molecular complexity that may contribute to unique pharmacological properties.

Recent studies have highlighted the importance of bioisosterism in drug design, where structural modifications can lead to improved pharmacokinetic profiles without compromising efficacy. The cyano group in the molecule may serve as a key pharmacophore, influencing interactions with biological targets. Additionally, the prop-2-enamide moiety introduces a polar region that could enhance solubility and bioavailability, critical factors in the development of therapeutic agents.

The furan-2-yl substituent is another notable feature, as furan derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. In particular, the combination of a furan ring with a quinoline scaffold has shown promise in targeting various diseases, including cancer and infectious disorders. This structural motif may facilitate binding to specific enzymes or receptors, thereby modulating cellular pathways relevant to disease progression.

Moreover, the 2-methoxyquinolin-4-ylmethyl group adds another layer of complexity, potentially influencing both the electronic and steric properties of the molecule. Methoxy substitution often enhances metabolic stability while maintaining biological activity, making this moiety particularly valuable in drug development. The overall architecture of 2-cyano-3-(furan-2-yl)-N-[(2-methoxyquinolin-4-yl)methyl]prop-2-enamide suggests it could be a versatile scaffold for further derivatization, enabling the exploration of novel therapeutic strategies.

In the context of current research, this compound aligns with emerging trends in precision medicine and targeted therapy. The ability to fine-tune molecular properties through structural modifications allows for the development of highly specific inhibitors or agonists. For instance, derivatives of this compound could be designed to interact selectively with overexpressed enzymes in cancer cells or to modulate immune responses in inflammatory diseases.

Computational modeling and high-throughput screening have become indispensable tools in modern drug discovery. These methodologies enable researchers to predict binding affinities and optimize lead compounds efficiently. The structural features of 2-cyano-3-(furan-2-yl)-N-[(2-methoxyquinolin-4-yl)methyl]prop-2-enamide make it an attractive candidate for such approaches, as its complex framework likely offers multiple interaction points with biological targets.

Recent advancements in synthetic chemistry have also contributed to the accessibility of complex molecules like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have streamlined the synthesis of heterocyclic compounds, reducing both cost and time. This progress is particularly relevant for 2-cyano-3-(furan-2-yl)-N-[(2-methoxyquinolin-4-yli)methyl]prop--enamide, as its synthesis can now be achieved with greater precision and scalability.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemicals, for example, structurally similar molecules have been explored for their herbicidal and pesticidal properties. The presence of both polar and non-polar regions in this compound suggests it could exhibit dual functionality, making it suitable for multiple applications across different industries.

Regulatory considerations are also critical in the development and commercialization of new chemical entities. Ensuring compliance with safety standards and demonstrating efficacy through rigorous testing are paramount steps before any therapeutic agent can reach the market. The structural complexity of 1424624_57_6 presents both challenges and opportunities for regulatory bodies, as it requires thorough characterization to establish its safety profile.

In conclusion, 14246_57_6 (CAS No 14246_57_6) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features, including the cyano, furan, and methoxyquinoline moieties, position it as a versatile scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for complex organic molecules, compounds like this one will undoubtedly play a crucial role in advancing therapeutic strategies worldwide.